Cas no 1179080-56-8 (1-(N-Ethylsulfamoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(N-Ethylsulfamoyl)piperidine-3-carboxylic acid
• CAS No: 1179080-56-8
• MF: C₈H₁₆N₂O₄S
• MW: 236.288640975952
• CID: 4683684
• Update Time: 2023-08-14

1-(N-Ethylsulfamoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(N-ethylsulfamoyl)piperidine-3-carboxylic acid
• 1-(N-Ethylsulfamoyl)piperidine-3-carboxylic acid

• Inchi： 1S/C8H16N2O4S/c1-2-9-15(13,14)10-5-3-4-7(6-10)8(11)12/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key： QLXOUMHKJWQACT-UHFFFAOYSA-N
• SMILES： S(NCC)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 95.1